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Compound of Interest

Compound Name: Tenoxicam-D3

Cat. No.: B12059140 Get Quote

For Immediate Implementation: This document outlines critical safety protocols and logistical

procedures for the handling and disposal of Tenoxicam-D3, a deuterated analog of the non-

steroidal anti-inflammatory drug (NSAID) Tenoxicam. Adherence to these guidelines is

mandatory to ensure the safety of all laboratory personnel. Tenoxicam is classified as toxic if

swallowed, in contact with skin, or if inhaled, necessitating stringent protective measures.[1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Tenoxicam-D3, a comprehensive PPE strategy is essential to minimize

exposure risk. The following equipment must be worn at all times in the designated handling

areas.
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PPE Component Specification Rationale

Respiratory Protection

A self-contained breathing

apparatus or a powered air-

purifying respirator (PAPR)

with a high-efficiency

particulate air (HEPA) filter.[3]

[4][5]

Tenoxicam is toxic if inhaled.[1]

[2] A respirator provides

necessary protection from

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile), double-gloved.

Prevents dermal absorption, as

Tenoxicam is toxic in contact

with skin.[1][2]

Eye Protection
Safety goggles or a face

shield.[5][6]

Protects eyes from potential

splashes or airborne particles.

Body Protection

A disposable, long-sleeved

gown that closes in the back,

or a full-body "bunny suit"

coverall.[7]

Provides a barrier against skin

contact and contamination of

personal clothing.

Foot Protection

Disposable shoe covers worn

over laboratory-appropriate

footwear.[7]

Prevents the tracking of

contaminants out of the

handling area.

Operational Plan: From Receipt to Use
A structured workflow is critical to maintaining a safe environment when working with potent

compounds like Tenoxicam-D3.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks in a designated

receiving area.

Store Tenoxicam-D3 in a clearly labeled, sealed container in a locked, well-ventilated, and

restricted-access area.[2]

2. Preparation and Handling:
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All handling of Tenoxicam-D3 powder must be conducted within a containment system, such

as a glove box or a chemical fume hood with appropriate filtration.[3][4]

Before beginning work, ensure all necessary PPE is donned correctly.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling Tenoxicam-D3.

Work with the smallest feasible quantities to minimize risk.

3. Decontamination:

All surfaces and equipment that come into contact with Tenoxicam-D3 must be

decontaminated. Use a validated cleaning procedure.

Remove PPE in a designated area, avoiding re-contamination. Dispose of single-use items

immediately.

Disposal Plan: Responsible Waste Management
Proper disposal of Tenoxicam-D3 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation:

All solid waste contaminated with Tenoxicam-D3, including gloves, gowns, shoe covers, and

weighing paper, must be collected in a dedicated, clearly labeled hazardous waste container.

Unused or expired Tenoxicam-D3 should be treated as hazardous waste.

Disposal Procedure:

For small quantities: Following FDA guidelines for medicines not on the flush list, mix the

Tenoxicam-D3 with an unappealing substance like used coffee grounds or cat litter.[8][9]

Place this mixture in a sealed container (e.g., a sealable plastic bag) before disposing of it in

the designated hazardous waste stream.[8][9] Do not dispose of it in the regular trash.

For larger quantities and contaminated materials: All waste must be disposed of through a

licensed hazardous waste disposal service.[2] Follow all local, state, and federal regulations
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for hazardous waste disposal.

Drug Take-Back Programs: Where available, utilizing a drug take-back program is a

recommended disposal method.[10][11]

Visual Workflow for Safe Handling of Tenoxicam-D3
The following diagram illustrates the key steps and decision points for the safe handling of

Tenoxicam-D3, from initial preparation to final disposal.
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Safe Handling Workflow for Tenoxicam-D3
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Caption: Logical workflow for the safe handling of Tenoxicam-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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